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Compound of Interest

Compound Name: 4-Bromo-2-vinylthiazole

CAS No.: 209260-74-2

Cat. No.: B3251412

Get Quote

Executive Summary: The "Janus" Scaffold
4-Bromo-2-vinylthiazole represents a bifunctional heterocyclic scaffold characterized by two

distinct reactive centers: an electrophilic aryl halide (C4-Br) and an electron-deficient alkene

(C2-Vinyl). This dual functionality allows for orthogonal functionalization, enabling the molecule

to serve as a linchpin in the synthesis of complex thiazole-containing pharmacophores or

functional polymers.

Core Utility: Sequential cross-coupling (C4) and Michael addition/cycloaddition (C2).

Primary Challenge: Preventing competitive polymerization of the vinyl group during metal-

catalyzed transformations at the bromine center.

Electronic Structure & Reactivity Profile
To predict and control reactivity, one must understand the electronic push-pull dynamics of the

thiazole ring.

Electronic Activation
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The thiazole ring is

-deficient. The nitrogen atom at position 3 exerts a strong electron-withdrawing effect (

) on the C2 position.

The Vinyl Group (C2): The vinyl group is conjugated to the C=N bond. This polarization

renders the vinyl group electron-poor, behaving more like an

-unsaturated ketone (Michael acceptor) than a styrene derivative. It is a potent dienophile
and Michael acceptor.

The Bromine Atom (C4): The C4 position is activated for oxidative addition by Palladium(0)

species, though slightly less reactive than the C2 position (if it were halogenated). However,

with C2 blocked by the vinyl group, C4 becomes the primary site for cross-coupling.

Reactivity Decision Tree
The following diagram illustrates the divergent pathways available based on reaction

conditions.
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Figure 1: Divergent reactivity pathways. The scaffold allows selective reaction at C4 or C2

depending on the reagent class (Nucleophiles vs. Pd-Catalysts).

Key Transformations & Methodologies
Scenario A: C4-Selective Cross-Coupling (Preserving
the Vinyl)
Objective: Install an aryl or heteroaryl group at C4 without polymerizing the vinyl group.

Challenge: The Heck reaction is a major side reaction where the vinyl group of one molecule

reacts with the bromine of another (self-polymerization). Solution: Use Suzuki-Miyaura or Stille

conditions. These cycles do not involve carbopalladation of alkenes, thus preserving the vinyl

group if temperatures are controlled.

Recommended Protocol (Suzuki Coupling):

Reagents: 4-Bromo-2-vinylthiazole (1.0 equiv), Arylboronic acid (1.1 equiv),

Pd(dppf)Cl₂·DCM (3-5 mol%), K₂CO₃ (2.0 equiv).

Solvent: 1,4-Dioxane/Water (4:1). Note: Deoxygenate thoroughly to prevent radical

polymerization.

Additive: Add 0.1 equiv of BHT (Butylated hydroxytoluene) as a radical scavenger to protect

the vinyl group.

Conditions: Heat to 60–80 °C under Argon for 4–12 hours.

Workup: Standard extraction. The vinyl group should remain intact.

Scenario B: Vinyl-Selective Functionalization (Michael
Addition)
Objective: Use the vinyl group as a "warhead" for covalent attachment (e.g., in cysteine

targeting) or to build complexity. Mechanism: The electron-poor nature of the 2-vinylthiazole

makes it an excellent Michael acceptor.

Representative Protocol (Thia-Michael Addition):
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Reagents: 4-Bromo-2-vinylthiazole (1.0 equiv), Thiol (R-SH, 1.1 equiv), Et₃N (0.1 equiv).

Solvent: DCM or MeOH at 0 °C to Room Temperature.

Observation: Reaction is typically fast (< 1 hour).

Outcome: Formation of the thioether at the terminal carbon of the vinyl group. The C4-Br

remains untouched, available for subsequent coupling.

Scenario C: Cycloaddition (Diels-Alder)
Objective: Construct fused ring systems (e.g., benzothiazoles or tetrahydrobenzothiazoles).

Reactivity: 4-Bromo-2-vinylthiazole acts as the dienophile. It reacts best with electron-rich

dienes.

Reaction Scheme:

Diene: 2,3-Dimethyl-1,3-butadiene or Danishefsky’s Diene. Conditions: Reflux in Toluene or

Xylene. Lewis acids (e.g., AlCl₃) can accelerate the reaction but may affect the thiazole

nitrogen.

Experimental Data Summary
The following table summarizes the expected reactivity based on analogous 2-vinyl and 4-

bromothiazole systems [1, 2].
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Reaction Type Target Site Reagents
Chemoselectiv
ity

Risk Factor

Suzuki Coupling C4-Br
Ar-B(OH)₂,

Pd(0), Base

High (Br reacts,

Vinyl intact)

Oligomerization

of vinyl if O₂

present.

Heck Reaction C4-Br / Vinyl Alkene, Pd(0)
Low (Self-

reaction likely)

High: Substrate

acts as both

electrophile and

alkene.

Michael Addition Vinyl (C2)
R-SH / R-NH₂,

Base

High (Vinyl

reacts, Br intact)

None; very clean

transformation.

Bromination Vinyl (C2) Br₂ / DCM Medium
Over-bromination

at C5 is possible.

Polymerization Vinyl (C2) AIBN, Heat High

Forms

poly(vinylthiazole

) with pendant

Br.

Mechanistic Visualization: The "Self-Heck" Danger
One of the most critical failure modes when working with this molecule is the intermolecular

Heck reaction. If you attempt a Heck reaction with an external alkene, the Pd-inserted species

(at C4) may preferentially coordinate the vinyl group of a neighboring 4-bromo-2-vinylthiazole
molecule, leading to polymerization.
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Self-Polymerization Cycle (The Hazard)

Oxidative Addition
Pd(0) inserts into C4-Br

Coordination
Pd-Ar species binds Vinyl of Molecule B

Insertion & Elimination
Forms Dimer/Polymer

PRECAUTION:
Avoid Heck conditions.

Use Suzuki/Stille for C4 functionalization.

Click to download full resolution via product page

Figure 2: The "Self-Heck" mechanism. Pd(0) insertion at C4 can lead to coordination with the

vinyl group of a second substrate molecule, resulting in uncontrolled oligomerization.

Safety & Handling
Lachrymator: Vinyl-substituted heterocycles are often potent lachrymators and skin irritants.

Handle only in a fume hood.

Sensitizer: Thiazoles can cause allergic skin reactions. Double-gloving is recommended.

Storage: Store at -20 °C. The vinyl group is prone to spontaneous polymerization.

Stabilization with 100-500 ppm BHT (2,6-di-tert-butyl-4-methylphenol) is mandatory for long-

term storage.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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